Cas no 598-61-8 (methylcyclobutane)

• Product Name: methylcyclobutane
• CAS No: 598-61-8
• MF: C₅H₁₀
• MW: 70.1329016685486
• CID: 1617288
• PubChem ID: 11725
• Update Time: 2025-04-21

methylcyclobutane Chemical and Physical Properties

Names and Identifiers

• methylcyclobutane
• 1-Methylcyclobutane
• cyclobutane, methyl-
• BDJAEZRIGNCQBZ-UHFFFAOYSA-N
• AKOS015907400
• DTXSID4073916
• 598-61-8
• Q10329187

• Inchi： 1S/C5H10/c1-5-3-2-4-5/h5H,2-4H2,1H3
• InChI Key： BDJAEZRIGNCQBZ-UHFFFAOYSA-N
• SMILES： C1(C)CCC1

Computed Properties

• Exact Mass: 70.0783
• Monoisotopic Mass: 70.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 27
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.6884
• Melting Point: -134.55°C
• Boiling Point: 38.85°C
• Refractive Index: 1.3810
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes